2-(2,4-Dimethylphenyl)nicotinic acid, 95%

• IUPAC Name: 2-(2,4-dimethylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-9-5-6-11(10(2)8-9)13-12(14(16)17)4-3-7-15-13/h3-8H,1-2H3,(H,16,17)
• InChI Key: ZJOQWURRSMKYBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=CC=N2)C(=O)O)C
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID30680753
• Molecular Weight: 227.26 g/mol
• CAS RN: 1226266-12-1

Description

2-(2,4-Dimethylphenyl)nicotinic acid, also known as 2,4-dimethylphenylnicotinic acid, is an organic compound with a wide range of applications in biochemistry and physiology. It is a simple derivative of nicotinic acid, and is used as a precursor for the synthesis of other compounds. It is also used as a research tool in scientific studies to investigate the effects of different compounds on biochemical and physiological processes.

Scientific Research Applications

2-(2,4-Dimethylphenyl)nicotinic acid is widely used as a research tool in scientific studies. It has been used to study the effects of different compounds on biochemical and physiological processes. For example, it has been used to investigate the effects of different compounds on the activity of enzymes, the regulation of gene expression, and the modulation of cell signaling pathways. It has also been used in studies on the effects of drugs on various physiological processes.

Mechanism of Action

2-(2,4-Dimethylphenyl)nicotinic acid acts as an inhibitor of enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It also acts as an agonist of certain receptors, such as the nicotinic acetylcholine receptor. This receptor is involved in the regulation of neurotransmission and other physiological processes.
Biochemical and Physiological Effects
2-(2,4-Dimethylphenyl)nicotinic acid has a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, resulting in decreased metabolism of drugs and other compounds. It also acts as an agonist of the nicotinic acetylcholine receptor, resulting in increased neurotransmission and other physiological effects.

Advantages and Limitations for Lab Experiments

2-(2,4-Dimethylphenyl)nicotinic acid has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, it is not very soluble in water and must be dissolved in an organic solvent such as dimethyl sulfoxide or dimethylformamide.

Future Directions

There are several potential future directions for the use of 2-(2,4-Dimethylphenyl)nicotinic acid. One potential application is in the development of new drugs and therapies. It may be possible to use the compound to modify the activity of enzymes involved in drug metabolism, or to modulate the activity of receptors involved in neurotransmission. Additionally, it may be possible to use the compound to study the effects of different compounds on biochemical and physiological processes. Finally, it may be possible to use the compound as a research tool to investigate the effects of different compounds on gene expression and cell signaling pathways.

Synthesis Methods

2-(2,4-Dimethylphenyl)nicotinic acid can be synthesized using a variety of methods. The most common method is the reaction of 2-(2,4-Dimethylphenyl)nicotinic acid, 95%phenylhydrazine with nicotinic acid. The reaction proceeds in aqueous solution at room temperature and yields the desired product in high yields. Other methods involve the use of catalysts, such as zinc chloride or palladium chloride, to promote the reaction.